Cas no 80-46-6 (4-Tert-Amylphenol)

4-Tert-Amylphenol (CAS 80-46-6) is a phenolic compound characterized by its branched alkyl substituent, which enhances its solubility in organic solvents and stability under various conditions. This chemical is commonly utilized as an intermediate in the synthesis of specialty polymers, resins, and surfactants, owing to its reactive phenolic hydroxyl group. Its sterically hindered structure contributes to improved thermal and oxidative resistance in derived materials. Additionally, 4-Tert-Amylphenol finds application in the production of antioxidants and lubricant additives, where its ability to scavenge free radicals is advantageous. The compound’s consistent purity and well-defined properties make it a reliable choice for industrial and research applications.
4-Tert-Amylphenol structure
4-Tert-Amylphenol structure
Product Name:4-Tert-Amylphenol
CAS No:80-46-6
MF:C11H16O
MW:164.244143486023
MDL:MFCD00002369
CID:34214
PubChem ID:6643
Update Time:2025-10-29

4-Tert-Amylphenol Chemical and Physical Properties

Names and Identifiers

    • 4-tert-Amylphenol
    • PTAP
    • p-tert-pentylphenol
    • p-t-Amylphenol
    • P-(1,1-dimethylpropyl)phenol
    • 4-t-Pentylphenol
    • 4-tert-Pentylphenol
    • 4-(2-methylbutan-2-yl)phenol
    • 4-tert-Amylphenolneat
    • p-tert-Amylphenol
    • 4-(1,1-Dimethylpropyl)phenol
    • 1-Hydroxy-4(2-methyl-2-butyl)benzene
    • 4-t-Amylphenol
    • Amilphenol
    • Amilfenol
    • Pentaphen
    • Amyl phenol 4T
    • Phenol, 4-(1,1-dimethylpropyl)-
    • Phenol, p-tert-pentyl-
    • tert-Amylphenol
    • Ucar amyl phenol 4T
    • p-t-Pentylphenol
    • 4-(tert-pentyl)phenol
    • para-tert-Amylphenol
    • 4-(1,1-Dimethylpropyl)-1-phenol
    • Caswell No. 050
    • 2-Methyl-2-p-hydroxyphenylbutane
    • 1-Hydroxy-4-(1,1-dimethylpropyl
    • 4-(1,1-Dimethylpropyl)phenol (ACI)
    • Phenol, p-(1,1-dimethylpropyl)- (5CI)
    • Phenol, p-tert-pentyl- (6CI, 8CI)
    • 4-Tertamyl phenol
    • BirexSE
    • NSC 403672
    • NSC 4965
    • p-(α,α-Dimethylpropyl)phenol
    • 4-Tert-Amylphenol
    • MDL： MFCD00002369
    • Inchi： 1S/C11H16O/c1-4-11(2,3)9-5-7-10(12)8-6-9/h5-8,12H,4H2,1-3H3
    • InChI Key： NRZWYNLTFLDQQX-UHFFFAOYSA-N
    • SMILES： OC1C=CC(C(CC)(C)C)=CC=1

Computed Properties

  • Exact Mass: 164.12000
  • Monoisotopic Mass: 164.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 20.2
  • Surface Charge: 0
  • Tautomer Count: 2

Experimental Properties

  • Color/Form: White needle like crystals.
  • Density: 0,96 g/cm3
  • Melting Point: 88-89 °C (lit.)
  • Boiling Point: 255 °C(lit.)
  • Flash Point: 111 ºC
  • Refractive Index: 1.5061 (estimate)
  • Solubility: H2O: insoluble
  • Water Partition Coefficient: 37 mg/L (20 ºC)
  • Stability/Shelf Life: Stable. Incompatible with acid chlorides, acid anhydrides, strong oxidizing agents.
  • PSA: 20.23000
  • LogP: 3.07980
  • Merck: 7142
  • Solubility: Soluble in ethanol, ether, benzene and chloroform, almost insoluble in water.

4-Tert-Amylphenol Security Information

4-Tert-Amylphenol Customs Data

  • HS CODE：2907199090
  • Customs Data：

    China Customs Code:

    2907199090

    Overview:

    2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-Tert-Amylphenol Pricemore >>

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Apollo Scientific
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 80-46-6 95%
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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4-Tert-Amylphenol Production Method

Production Method 1

81634-59-5 81634-59-5
80-46-6 80-46-6
Reaction Conditions
1.1 Catalysts: Alumina ,  Aluminum chloride ;  3 min
Reference
Ecofriendly solvent free microwave induced organic rearrangements of alkyl phenyl ethers in dry media conditions
Easwaramurthy, M.; et al, Organic Chemistry: An Indian Journal, 2006, 2(5-6), 127-130

Production Method 2

80-46-6 80-46-6
Reaction Conditions
1.1 Catalysts: Benzenesulfonic acid ;  rt; rt → 120 °C; 2 h, 120 °C; 1 h, 120 °C; cooled
1.2 Reagents: Potassium carbonate Solvents: Benzene ;  neutralized
Reference
Alkylation of phenol with tert.-amyl alcohol
Saha, Manoranjan; et al, Bangladesh Journal of Scientific and Industrial Research, 2005, 40(3-4), 291-296

Production Method 3

80-46-6 80-46-6
Reaction Conditions
1.1 Catalysts: Hydrochloric acid ,  Iron chloride (FeCl3) Solvents: 1,2-Dichloroethane ,  Water ;  24 h, 50 °C
Reference
Synergistic Bronsted/lewis acid catalyzed aromatic alkylation with unactivated tertiary alcohols or di-tert-butylperoxide to synthesize quaternary carbon centers
Pan, Aaron; et al, ChemRxiv, 2021, 1, 1-9

Production Method 4

80-46-6 80-46-6
Reaction Conditions
1.1 Reagents: Sulfuric acid
Reference
Preparation of 2-methyl-2-(4-hydroxyphenyl)butane
, Poland, , ,

Production Method 5

261618-80-8 261618-80-8
80-46-6 80-46-6
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Pentane
1.2 Reagents: Hydrochloric acid
1.3 Solvents: Water
1.4 Solvents: Ethyl acetate
Reference
Facile O-Deallylation of Allyl Ethers via SN2' Reaction with tert-Butyllithium
Bailey, William F.; et al, Organic Letters, 2000, 2(4), 489-491

Production Method 6

261618-80-8 261618-80-8
80-46-6 80-46-6
Reaction Conditions
1.1 Catalysts: Nickel(1+), hydrotetrakis(trimethylphosphine)-, salt with 1,1,1-trifluoro-N-[(tr… Solvents: Tetrahydrofuran ;  30 min, rt
1.2 Catalysts: p-Toluenesulfonic acid ;  6 h, rt → 60 °C
1.3 Reagents: Ethyl acetate Solvents: Water
Reference
Nickel Hydride Catalyzed Cleavage of Allyl Ethers Induced by Isomerization
Kathe, Prasad M.; et al, Synlett, 2021, 32(16), 1629-1632

Production Method 7

507-36-8 507-36-8
80-46-6 80-46-6
Reaction Conditions
1.1 Solvents: 1,1,1,3,3,3-Hexafluoro-2-propanol ;  10 h, rt
Reference
HFIP-promoted para-selective alkylation of anilines and phenols with tertiary alkyl bromides
Huang, Pengcheng; et al, Organic Chemistry Frontiers, 2023, 10(10), 2476-2481

Production Method 8

80-46-6 80-46-6
Reaction Conditions
1.1 Catalysts: Hydrochloric acid ,  Iron chloride (FeCl3) Solvents: 1,2-Dichloroethane ,  Water ;  24 h, 50 °C
Reference
Synergistic Bronsted/Lewis acid catalyzed aromatic alkylation with unactivated tertiary alcohols or di-tert-butylperoxide to synthesize quaternary carbon centers
Pan, Aaron; et al, Chemical Science, 2022, 13(12), 3539-3548

Production Method 9

66107-29-7 66107-29-7
80-46-6 80-46-6
Reaction Conditions
1.1 Reagents: Sodium isopropoxide Catalysts: Bis(1,5-cyclooctadiene)nickel ,  7H-Acenaphth[1,2-d]imidazolium, 9-[2,6-bis(diphenylmethyl)-4-methylphenyl]-7-[2,… Solvents: Cyclohexane ;  30 min, rt
1.2 12 h, rt
1.3 Reagents: Boron tribromide Solvents: Dichloromethane ;  0 °C; overnight, rt
1.4 Reagents: Ethanol
Reference
Divergent and Selective Light Alkene Cross-Coupling
Wang, Zi-Chao; et al, Angewandte Chemie, 2023, 62(45),

Production Method 10

80-46-6 80-46-6
Reaction Conditions
Reference
Alkylation of phenol with α-methylstyrene, propylene, butenes, isoamylene, 1-octene, and diisobutylene: heterogeneous vs. homogeneous catalysts
Chaudhuri, Basab; et al, Industrial & Engineering Chemistry Research, 1991, 30(1), 227-31

Production Method 11

80-46-6 80-46-6
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ,  Anisole ,  Trimethylsilyl triflate Solvents: Dichloromethane ;  22 °C
Reference
Trimethylsilyl Trifluoromethanesulfonate
Sweeney, Joseph; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 12

80-46-6 80-46-6
Reaction Conditions
Reference
4-Tert-amylphenol and 2,4-di-tert-amylphenol
, Japan, , ,

Production Method 13

2050-03-5 2050-03-5
80-46-6 80-46-6
Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  0 °C; overnight, rt
1.2 Reagents: Ethanol
Reference
Divergent and Selective Light Alkene Cross-Coupling
Wang, Zi-Chao; et al, Angewandte Chemie, 2023, 62(45),

Production Method 14

80-46-6 80-46-6
3279-27-4 3279-27-4
Reaction Conditions
1.1 Catalysts: Zirconium oxychloride (reaction products with chlorosulfonic acid) ;  rt → 140 °C; 1 h, 139 - 141 °C
Reference
Zirconia-modified superacid UDCaT-5. An efficient and versatile catalyst for alkylation reactions under solvent-free conditions
Yadav, Ganapati D.; et al, Synthetic Communications, 2008, 38(15), 2684-2691

4-Tert-Amylphenol Raw materials

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4-Tert-Amylphenol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:80-46-6)对叔戊基苯酚
Order Number:LE1690681;LE2899;LE11597
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:80-46-6)4-tert-Amylphenol
Order Number:sfd10055
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
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(CAS:80-46-6)
Order Number:SFD1554
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
Email:sales1@senfeida.com

4-Tert-Amylphenol Related Literature

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:80-46-6)对叔戊基苯酚
LE1690681;LE2899;LE11597
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:80-46-6)4-tert-Amylphenol
sfd10055
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email